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Compound of Interest

Compound Name: 2-piperidin-1-ylbutan-1-amine

Cat. No.: B1368028

An In-depth Technical Guide to 2-Piperidin-1-ylbutan-1-amine: Properties, Synthesis, and
Potential Applications

Abstract

This technical guide provides a comprehensive analysis of 2-piperidin-1-ylbutan-1-amine, a
diamine featuring a piperidine heterocycle and a primary amino group. While specific research
on this exact molecule is limited, its structure represents a confluence of two highly significant
pharmacophores in medicinal chemistry. This document synthesizes predicted data,
established chemical principles of related structures, and general knowledge of the piperidine
scaffold to offer a detailed overview for researchers and drug development professionals. We
will explore its chemical and physical properties, propose a logical synthetic pathway, analyze
its spectroscopic characteristics, and discuss its potential toxicological and pharmacological
profiles. The overarching goal is to frame 2-piperidin-1-ylbutan-1-amine as a versatile
building block for the synthesis of novel chemical entities with potential therapeutic
applications.

Chemical Identity and Nomenclature

2-Piperidin-1-ylbutan-1-amine is a saturated heterocyclic compound. The structure consists
of a butane backbone substituted with a primary amine at the 1-position and a piperidine ring
linked via its nitrogen atom to the 2-position. This arrangement creates a chiral center at the
second carbon of the butane chain.
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e IUPAC Name: 2-(Piperidin-1-yl)butan-1-amine

e Synonyms: 2-(1-Piperidinyl)-1-butanamine, Albb-004304[1]

e CAS Number: 857243-06-2[1]

e Molecular Formula: CoH20N2[1]

e Molecular Weight: 156.27 g/mol [1]

Chemical Structure:
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Butanal
(Starting Material)

Step 1: a-Bromination
(e.g., Br2, HBr)

2-Bromobutanal

Step 2: Nucleophilic Substitution
(Piperidine, Base)

G—(Piperidin—l—yl)butanaD

Step 3: Reductive Amination
(NH3 or NH4CI, NaBH3CN or H2/Pd)
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2-Piperidin-1-ylbutan-1-amine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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